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This technical guide provides a comprehensive overview of the Turkevich method, a
cornerstone of gold nanoparticle (AuNP) synthesis. This wet-chemical approach, first reported
in 1951, remains a widely used and versatile technique for producing spherical AUNPs with
tunable sizes. This document details the underlying chemical principles, experimental
protocols, and key parameters influencing the final nanoparticle characteristics, offering
valuable insights for applications in diagnostics, therapeutics, and drug delivery.

Core Principles of the Turkevich Method

The Turkevich method is a straightforward and reproducible aqueous synthesis that relies on
the reduction of a gold salt, typically chloroauric acid (HAuClas), by a weak reducing agent,
most commonly sodium citrate. The synthesis is thermally activated, typically carried out at or
near the boiling point of water. Critically, sodium citrate serves a dual role: it not inly reduces
the gold ions (Au3*) to neutral gold atoms (Au®) but also acts as a capping agent, adsorbing to
the nanopatrticle surface to provide electrostatic stabilization and prevent aggregation.

The size of the resulting AUNPs is primarily controlled by the molar ratio of the citrate reducing
agent to the gold precursor. A higher citrate-to-gold ratio leads to a faster nucleation rate,
resulting in a larger number of smaller nanoparticles. Conversely, a lower ratio favors the
growth of existing nuclei, yielding larger nanopatrticles.
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Experimental Protocols

This section outlines detailed methodologies for the standard Turkevich method and a notable
variation, the "inversed" Turkevich method, which offers advantages for producing larger,
monodisperse AuNPS.

Standard Turkevich Method for ~15-30 nm Gold
Nanoparticles

This protocol is a common starting point for synthesizing AUNPs in the 15-30 nm range, which
are known to have well-defined shapes and narrow size distributions (PDI < 0.20).[1][2]

Materials:

o Tetrachloroauric (Ill) acid trihydrate (HAuCla-3H20)
e Trisodium citrate dihydrate (NasCesHs07-:2H20)

e High-purity water (e.g., Milli-Q or equivalent)
Equipment:

Round-bottom flask

Condenser

Heating mantle with magnetic stirring

Glassware (cleaned with aqua regia and thoroughly rinsed with high-purity water)
Procedure:

e Prepare a 0.25 mM HAuClIa solution by dissolving the appropriate amount of HAuCls-3H20 in
high-purity water.

» Prepare a 1% (w/v) trisodium citrate solution in high-purity water.
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In a meticulously clean round-bottom flask, bring 100 mL of the 0.25 mM HAuCI4 solution to
a vigorous boil under constant stirring, with a condenser attached to prevent solvent
evaporation.

Rapidly inject 1.0 mL of the 1% trisodium citrate solution into the boiling HAuCla solution.

Observe the color change of the solution, which will transition from a pale yellow to colorless,
then to a deep blue/purple, and finally to a characteristic ruby red. This final color indicates
the formation of spherical gold nanoparticles.

Continue boiling and stirring for an additional 15-20 minutes to ensure the reaction is
complete.

Allow the solution to cool to room temperature while still stirring.

The resulting colloidal gold solution can be stored at 4°C for several months.

Inversed Turkevich Method for Larger (12-51 nm)
Monodisperse Gold Nanoparticles

A limitation of the standard Turkevich method is the difficulty in producing monodisperse AuNPs

larger than 40 nm. The "inversed" addition of reactants can overcome this, yielding a range of

larger, stable nanopatrticles.[3]

Procedure:

Prepare stock solutions of 1% (w/v) trisodium citrate and HAuClas as in the standard method.

In a round-bottom flask, bring a specific volume of the 1% trisodium citrate solution, diluted
with high-purity water to a total volume of 24.0 mL, to a boil under vigorous stirring. The
volume of the citrate solution is varied to achieve the desired citrate-to-gold molar ratio.

Rapidly inject a specific volume of the HAuUCla solution into the boiling citrate solution.
Continue boiling and stirring for 15-20 minutes.

Allow the solution to cool to room temperature.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.nanomedicine-rj.com/article_33843_84a76f3d4b734f0204d286c0f28c2ead.pdf
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data on Synthesis Parameters

The precise control of nanoparticle size is critical for many applications. The following tables
summarize the impact of key experimental parameters on the final AUNP diameter.

Effect of Citrate-to-Gold Molar Ratio

The molar ratio of trisodium citrate to chloroauric acid is a dominant factor in determining the
final nanoparticle size.[1][2]

Resulting AuNP Diameter

Molar Ratio (Citrate:Au) (nm) Polydispersity Index (PDI)
nm

15 ~50 > 0.20 (often bimodal)

24 ~30 <0.20

2.8 ~15 <0.20

Note: As the molar ratio decreases below 2.4, the nanoparticles tend to become more

polydisperse and less spherical.[1][2]

Effect of Temperature

Reaction temperature influences the kinetics of nucleation and growth. Generally, lower
temperatures lead to slower nucleation and the formation of fewer, larger particles. However,
this effect is more pronounced at lower citrate-to-gold molar ratios.

Resulting AuNP Diameter

Molar Ratio (Citrate:Au) Reaction Temperature (°C) (nm)
nm
2.5 90 Larger
2.5 100 Smaller
7.6 90 No significant effect
7.6 100 No significant effect
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Note: The latent heat of the boiling solution can also contribute to a reduction in nanoparticle
size by accelerating nucleation.[4]

Reaction Mechanism and Experimental Workflow

The formation of gold nanoparticles via the Turkevich method is a complex process involving
nucleation and subsequent growth. The following diagrams illustrate the experimental workflow
and the proposed mechanistic pathway.
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Caption: Experimental workflow for the standard Turkevich method.

The mechanism of nanoparticle formation is understood to be a seed-mediated growth

process. Initially, a burst of nucleation occurs, forming small gold seeds. These seeds then act

as catalytic surfaces for the further reduction of gold ions, leading to particle growth.
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Caption: Proposed mechanism of gold nanoparticle formation in the Turkevinch method.

Conclusion

The Turkevich method offers a robust and adaptable platform for the synthesis of gold
nanoparticles. By carefully controlling key parameters such as the citrate-to-gold molar ratio
and temperature, researchers can reliably produce AuNPs with desired sizes for a wide array of
biomedical and technological applications. The detailed protocols and quantitative data
presented in this guide serve as a valuable resource for both novice and experienced
researchers in the field of nanotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/product/b10784661?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://www.jstage.jst.go.jp/article/kona/37/0/37_2020011/_html/-char/en
https://www.nanomedicine-rj.com/article_33843_84a76f3d4b734f0204d286c0f28c2ead.pdf
https://www.researchgate.net/publication/268229533_Effect_of_Latent_Heat_in_Boiling_Water_on_the_Synthesis_of_Gold_Nanoparticles_of_Different_Sizes_by_using_the_Turkevich_Method
https://www.benchchem.com/product/b10784661#gold-nanoparticle-synthesis-using-the-turkevich-method
https://www.benchchem.com/product/b10784661#gold-nanoparticle-synthesis-using-the-turkevich-method
https://www.benchchem.com/product/b10784661#gold-nanoparticle-synthesis-using-the-turkevich-method
https://www.benchchem.com/product/b10784661#gold-nanoparticle-synthesis-using-the-turkevich-method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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